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CEC1_DROVI Cecropin-1

precursor

Cat. No.: B1577584

Get Quote

Executive Summary
Cecropins are a class of cationic, antimicrobial peptides (AMPs) originally isolated from the

hemolymph of the giant silk moth (Hyalophora cecropia).[1][2] While Cecropin A is the

extensively characterized prototype, Cecropin-1 (specifically identified in Diptera species like

Musca domestica) shares the critical helix-hinge-helix structural motif that drives its broad-

spectrum activity.

This peptide functions as a potent membrane-disrupting agent, exhibiting high selectivity for

prokaryotic membranes over eukaryotic cells. Its mechanism relies on an amphipathic

-helical structure that transitions from random coil to ordered helix upon membrane interaction,
leading to rapid bacterial lysis via toroidal pore formation or the carpet mechanism.

Therapeutic Scope:

Target: Gram-negative bacteria (e.g., E. coli, P. aeruginosa), select Gram-positives, and

cancer cell lines.
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Key Advantage: Low mammalian toxicity due to cholesterol-dependent membrane

discrimination.

Limitation: Susceptibility to proteolytic degradation (trypsin/chymotrypsin) in vivo.

Structural Biochemistry & Sequence Analysis
Primary Sequence and Homology
The term "Cecropin-1" often refers to the isoform found in the house fly (Musca domestica),

which shares significant homology with the prototype Cecropin A. Both peptides are linear,

basic, and lack cysteine residues (no disulfide bridges).

Reference Sequence (Cecropin A - Prototype):

KWKLFKKIEKVGQNIRDGIIKAGPAVAVVGQATQIAK-NH₂

Length: 37 Amino Acids[3][4][5][6][7]

C-Terminus: Amidated (Essential for stability and activity)

Structural Domains:

N-Terminal Helix (Residues 1–21): Strongly amphipathic and cationic. Contains conserved

Tryptophan (Trp2) and Phenylalanine (Phe5) residues critical for initial membrane anchoring.

Flexible Hinge (Residues 22–24): Typically a Gly-Pro-Gly or Gly-Ile-Gly sequence. This

region allows the peptide to "bend" and insert into the lipid bilayer.

C-Terminal Helix (Residues 25–37): Hydrophobic. Facilitates deep membrane insertion and

pore stabilization.

Secondary Structure: The Helix-Hinge-Helix Motif
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In aqueous solution, Cecropin-1 exists as a random coil. Upon interaction with membrane-

mimetic environments (e.g., TFE, SDS micelles, or lipid bilayers), it undergoes a

conformational phase transition into a defined

-helical structure.

Amphipathicity: The N-terminal helix aligns hydrophobic residues on one face and cationic

residues (Lys) on the other. This "Perfect Amphipathic" nature drives the electrostatic

attraction to negatively charged bacterial membranes (LPS/Lipid A).

Visualization: Structure-Function Relationship
The following diagram illustrates the functional segmentation of the Cecropin peptide.
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Caption: Functional segmentation of Cecropin-1 showing the roles of the N-terminal anchor,

flexible hinge, and C-terminal insertion domain.

Physicochemical Properties[8][9]
The following parameters are based on the standard Cecropin A sequence, which serves as

the functional template for Cecropin-1 variants.
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Parameter Value Biological Significance

Molecular Weight ~4.0 kDa

Small size facilitates rapid

diffusion through outer

membrane porins.

Isoelectric Point (pI) ~11.3
Highly basic; ensures positive

charge at physiological pH.

Net Charge (pH 7) +6 to +7

Critical for binding anionic

bacterial lipids (LPS,

Phosphatidylglycerol).

Hydrophobicity ~40-50%
Balanced to allow solubility in

serum but insertion into lipids.

Instability Index ~40-50
Classified as unstable in vitro

due to proteolytic susceptibility.

GRAVY Score -0.1 to +0.2
Indicates overall amphipathic

character.

Mechanism of Action (MOA)
Cecropin-1 does not rely on a specific protein receptor. Instead, it acts via a membranolytic

mechanism described by the "Carpet" and "Toroidal Pore" models.

Step-by-Step Mechanism
Electrostatic Attraction: The cationic N-terminus binds to the anionic phosphate groups of

Lipopolysaccharide (LPS) in Gram-negatives or Teichoic Acid in Gram-positives.

Conformational Change: The peptide transitions from random coil to

-helix upon membrane contact.

Carpet Formation: Peptides align parallel to the membrane surface, displacing lipids and

causing strain.
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Threshold Insertion: At a critical concentration, the "Hinge" allows the hydrophobic C-

terminus to flip 90°, inserting perpendicularly into the bilayer.

Pore Formation: The peptides recruit lipids to form a "Toroidal Pore" (peptide-lipid

supramolecular complex), causing depolarization, leakage of intracellular contents, and cell

death.

MOA Visualization
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Caption: Sequential mechanism of action from initial surface binding to final membrane

permeabilization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1577584/docs?utm_src=pdf-body-img#technical-guide-structure-and-properties-of-cecropin-1-alpha-helical-peptide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Characterization Protocols
Solid-Phase Peptide Synthesis (SPPS)
To study Cecropin-1, high-purity synthesis is required. The C-terminal amidation is critical for

activity.

Resin: Rink Amide MBHA resin (loading 0.5–0.7 mmol/g).

Chemistry: Fmoc/tBu strategy.

Deprotection: 20% Piperidine in DMF.

Coupling: HBTU/DIEA or DIC/Oxyma (5-fold excess).

Cleavage: 95% TFA, 2.5% TIS, 2.5% H₂O (2-3 hours).

Purification: RP-HPLC using a C18 column (Gradient: 10-60% Acetonitrile in water with 0.1%

TFA).

Circular Dichroism (CD) Spectroscopy
Objective: Validate the secondary structure transition.

Protocol:

Sample Preparation: Dissolve lyophilized peptide in 10 mM Phosphate Buffer (pH 7.4) to 50

µM.

Environment A (Aqueous): Measure spectrum in buffer alone. Expected Result: Minima at

~200 nm (Random Coil).

Environment B (Membrane Mimetic): Add 50% Trifluoroethanol (TFE) or 30 mM SDS

micelles.

Measurement: Scan 190–250 nm at 25°C.

Analysis: Look for characteristic
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-helical "double minima" at 208 nm and 222 nm.

Minimum Inhibitory Concentration (MIC) Assay
Objective: Quantify antimicrobial potency.

Bacteria:E. coli (ATCC 25922), P. aeruginosa (ATCC 27853).

Medium: Mueller-Hinton Broth (cation-adjusted).

Inoculum:

CFU/mL.

Peptide Dilution: Serial 2-fold dilutions (e.g., 64 µM to 0.125 µM) in polypropylene plates (to

prevent adsorption).

Incubation: 18–24 hours at 37°C.

Readout: Lowest concentration with no visible growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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